Cas no 885698-98-6 (4-(6-(Bromomethyl)-2-chlorothieno-3,2-dpyrimidin-4-yl)morpholine)

4-(6-(Bromomethyl)-2-chlorothieno[3,2-d]pyrimidin-4-yl)morpholine is a heterocyclic compound featuring a thienopyrimidine core functionalized with a bromomethyl group at the 6-position and a morpholine substituent at the 4-position. The presence of both bromomethyl and chloro groups enhances its reactivity, making it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions and further derivatization. The morpholine moiety contributes to improved solubility and stability, facilitating its use in pharmaceutical and agrochemical research. This compound is valuable for constructing complex molecular architectures, especially in the development of biologically active molecules. Its well-defined structure and functional group compatibility make it a reliable building block for medicinal chemistry applications.
4-(6-(Bromomethyl)-2-chlorothieno-3,2-dpyrimidin-4-yl)morpholine structure
885698-98-6 structure
Product Name:4-(6-(Bromomethyl)-2-chlorothieno-3,2-dpyrimidin-4-yl)morpholine
CAS No:885698-98-6
MF:C11H11BrClN3OS
MW:348.646538972855
MDL:MFCD13190351
CID:1040011
PubChem ID:46180726
Update Time:2025-06-07

4-(6-(Bromomethyl)-2-chlorothieno-3,2-dpyrimidin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

    • 4-(6-(Bromomethyl)-2-chlorothieno[3,2-d]pyrimidin-4-yl)morpholine
    • 4-(6-(Bromomethyl)-2-chlorothieno-[3,2-d]pyrimidin-4-yl)morpholine
    • C11H11BrClN3OS
    • SCHEMBL190498
    • AKOS016007282
    • 6-(Bromomethyl)-2-chloro-4-morpholinothieno[3,2-d]pyrimidine
    • CS-0006871
    • D72458
    • 6-(Bromomethyl)-2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine
    • DTXSID80673034
    • DDGJOTNSVPHXNT-UHFFFAOYSA-N
    • 4-[6-(BROMOMETHYL)-2-CHLOROTHIENO[3,2-D]PYRIMIDIN-4-YL]MORPHOLINE
    • FT-0735936
    • 6-BROMOMETHYL-2-CHLORO-4-MORPHOLIN-4-YL-THIENO[3,2-D]PYRIMIDINE
    • 885698-98-6
    • AB70255
    • 6-BroMoMethyl-2-chloro-4-(Morpholin-4-yl)-thieno[3,2-d]pyriMidine
    • DA-22405
    • 4-(6-(Bromomethyl)-2-chlorothieno-3,2-dpyrimidin-4-yl)morpholine
    • MDL: MFCD13190351
    • Inchi: 1S/C11H11BrClN3OS/c12-6-7-5-8-9(18-7)10(15-11(13)14-8)16-1-3-17-4-2-16/h5H,1-4,6H2
    • InChI Key: DDGJOTNSVPHXNT-UHFFFAOYSA-N
    • SMILES: BrCC1=CC2C(=C(N=C(N=2)Cl)N2CCOCC2)S1

Computed Properties

  • Exact Mass: 346.94947g/mol
  • Monoisotopic Mass: 346.94947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 66.5Ų

4-(6-(Bromomethyl)-2-chlorothieno-3,2-dpyrimidin-4-yl)morpholine Pricemore >>

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Matrix Scientific
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